Cas no 22688-78-4 (Kaempferol 3-O-β-D-glucuronide)

• Product Name: Kaempferol 3-O-β-D-glucuronide
• CAS No: 22688-78-4
• MF: C₂₁H₁₈O₁₂
• MW: 462.360427379608
• MDL: MFCD04039813
• CID: 251031
• PubChem ID: 5318759
• Update Time: 2025-10-30

Kaempferol 3-O-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl
• Kaempferol-3-beta-O-glucuronide
• (2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• KAEMPFEROL-3-GLUCURONIDE
• Kaempferol-3-O-glucuronide
• KAEMPFEROL-O-GLUCURONIDE
• A-D-glucuronide
• Kaempferol 3-glucuronide
• Kaempferol 3-O-
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl-beta-D-glucopyranosiduronic acid
• Kaempferol 3-O-β-D-glucuronide
• Isoscoparin 2''-O-glucoside
• Flavone base + 3O, 1MeO, C-Hex-Hex
• A-D-glucopyranoside
• Kaempferol-3-O-(2'-
• DTXSID90415745
• Kaempferol3-glucuronide
• Glucuronyl-3-kaempferol
• Kaempferol 3-O-??-D-glucuronide
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl beta-D-glucopyranosiduronic acid
• EGG5MC7LNS
• Q27145499
• Kaempferol 3-O-beta-D-glucuronide
• HY-N7176
• kaempferol 3-O-beta-D-glucopyranosiduronic acid
• MS-28488
• 22688-78-4
• BRD-K13548766-001-01-0
• MEGxp0_000322
• Glucopyranosiduronic acid, 5,7-dihydroxy-2-(p-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl, beta-D-
• Kaempferol 3-O-beta-D-glucuronopyranoside
• Kaempferol 3-O-beta-D-glucuronide, >=97.0% (HPLC)
• ACon1_000499
• CS-0103798
• Kaempferol 3-beta-glucuronide
• (2S,3S,4S,5R,6S)-6-((5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• CHEBI:75721
• SCHEMBL1280014
• Kaempherol 3-O-beta-glucuronide
• kaempferol 3-O-beta-D-glucoronopyranoside
• kaempferol glucuronide
• AKOS032946053
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl beta-D-glucopyranosiduronic acid
• Kaempferol 3-O-glucuronide
• beta-D-Glucopyranosiduronic acid, 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl
• Kaempferol-3-O-glucuronoside
• 6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Kaempferol-3-beta-O-glucuronide;Kaempferol 3-O-(c)micro-D-glucuronide;Kaempferol 3-O-glucuronide
• AKOS005747099
• BCP31657
• (2S,3S,4S,5R)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• NS00116765
• E80727
• (2S,3S,4S,5R)-6-{[5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-4-OXOCHROMEN-3-YL]OXY}-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
• SCHEMBL1279609
• CHEBI:189575
• (2S,3S,4S,5R)-6-(5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• Kaempferol-3-O-beta-D-glucuronide
• Kaempferol-3-beta-D-glucuronide
• Kaempherol 3-O-β-glucuronide Kaempferol 3-O-β-D-glucuronide
• DA-54589
• GLXC-17201

• MDL： MFCD04039813
• Inchi： 1S/C21H18O12/c22-8-3-1-7(2-4-8)17-18(13(25)12-10(24)5-9(23)6-11(12)31-17)32-21-16(28)14(26)15(27)19(33-21)20(29)30/h1-6,14-16,19,21-24,26-28H,(H,29,30)/t14-,15-,16+,19-,21+/m0/s1
• InChI Key： FNTJVYCFNVUBOL-ZUGPOPFOSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 462.08000
• Monoisotopic Mass: 624.16903493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 266
• Molecular Weight: 624.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.87
• Boiling Point: 876.8 °C at 760 mmHg
• Flash Point: 876.8 °C at 760 mmHg
• Refractive Index: 1.788
• PSA: 207.35000
• LogP: -0.15220

Kaempferol 3-O-β-D-glucuronide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides
• Flavonoids

Additional information on Kaempferol 3-O-β-D-glucuronide

Comprehensive Analysis of Kaempferol 3-O-β-D-glucuronide (CAS No. 22688-78-4): Properties, Applications, and Health Benefits

Kaempferol 3-O-β-D-glucuronide (CAS No. 22688-78-4) is a naturally occurring flavonoid glycoside, widely recognized for its bioactive properties. This compound belongs to the flavonol subclass and is derived from the conjugation of kaempferol with glucuronic acid. Its unique structure enhances solubility and bioavailability, making it a subject of extensive research in nutraceutical and pharmaceutical industries. With the growing consumer interest in plant-derived therapeutics, Kaempferol 3-O-β-D-glucuronide has gained prominence due to its antioxidant, anti-inflammatory, and potential anticancer effects.

The compound's molecular formula is C₂₁H₁₈O₁₂, and it exhibits a yellow crystalline appearance. Its glucuronide moiety plays a critical role in metabolic processes, facilitating efficient absorption and distribution in biological systems. Researchers have identified Kaempferol 3-O-β-D-glucuronide in various medicinal plants, including Ginkgo biloba and Camellia sinensis (green tea), linking it to their health-promoting effects. Recent studies highlight its ability to modulate cellular signaling pathways, such as NF-κB and MAPK, which are pivotal in managing chronic diseases.

In the context of modern health trends, Kaempferol 3-O-β-D-glucuronide aligns with the demand for natural antioxidants and anti-aging solutions. Consumers frequently search for terms like "plant-based anti-inflammatory agents" or "flavonoids for immune support," reflecting its relevance. The compound's potential to mitigate oxidative stress—a key factor in aging and neurodegenerative disorders—has spurred interest in its inclusion in functional foods and dietary supplements. Additionally, its low toxicity profile makes it a safer alternative to synthetic additives.

From a pharmacological perspective, Kaempferol 3-O-β-D-glucuronide demonstrates promising applications in cardiovascular health and diabetes management. Its ability to improve endothelial function and regulate blood glucose levels has been validated in preclinical models. These findings address common search queries like "natural remedies for heart health" and "flavonoids and blood sugar control," positioning the compound as a versatile therapeutic candidate. Moreover, its synergy with other polyphenols enhances its efficacy, supporting the concept of whole-plant medicine.

The industrial extraction and purification of Kaempferol 3-O-β-D-glucuronide involve advanced techniques such as HPLC and column chromatography, ensuring high purity for research and commercial use. As sustainability becomes a priority, eco-friendly extraction methods are being explored to meet the demand for green chemistry practices. This aligns with the rising popularity of searches like "sustainable sourcing of bioactive compounds" and "eco-friendly nutraceuticals."

In conclusion, Kaempferol 3-O-β-D-glucuronide (CAS No. 22688-78-4) represents a multifaceted compound with significant scientific and commercial potential. Its integration into health products caters to the evolving preferences for natural, evidence-based, and sustainable solutions. Ongoing research continues to uncover its mechanisms, reinforcing its status as a cornerstone in flavonoid science.